Cas no 100058-38-6 (1H-2-Benzopyran, 3,4-dihydro-5,8-dimethyl-)
100058-38-6 structure
Product Name:1H-2-Benzopyran, 3,4-dihydro-5,8-dimethyl-
CAS No:100058-38-6
MF:C11H14O
MW:162.228263378143
CID:1124633
PubChem ID:55250727
Update Time:2025-04-20
1H-2-Benzopyran, 3,4-dihydro-5,8-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran, 3,4-dihydro-5,8-dimethyl-
- SY362847
- SCHEMBL11981381
- 5,8-Dimethylisochroman
- AKOS006279082
- 100058-38-6
-
- Inchi: 1S/C11H14O/c1-8-3-4-9(2)11-7-12-6-5-10(8)11/h3-4H,5-7H2,1-2H3
- InChI Key: RWFQTRLEIAXERF-UHFFFAOYSA-N
- SMILES: O1CCC2C(C)=CC=C(C)C=2C1
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1H-2-Benzopyran, 3,4-dihydro-5,8-dimethyl- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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